Cas no 2567503-95-9 (3-3-(difluoromethoxy)phenyloxolan-3-amine hydrochloride)

• Product Name: 3-3-(difluoromethoxy)phenyloxolan-3-amine hydrochloride
• CAS No: 2567503-95-9
• MF: C₁₁H₁₄ClF₂NO₂
• MW: 265.68416929245
• MDL: MFCD32878839
• CID: 5361789
• PubChem ID: 155820415
• Update Time: 2025-08-05

3-3-(difluoromethoxy)phenyloxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 3-[3-(difluoromethoxy)phenyl]tetrahydro-, hydrochloride (1:1)
• 3-3-(difluoromethoxy)phenyloxolan-3-amine hydrochloride

• MDL： MFCD32878839
• Inchi： 1S/C11H13F2NO2.ClH/c12-10(13)16-9-3-1-2-8(6-9)11(14)4-5-15-7-11;/h1-3,6,10H,4-5,7,14H2;1H
• InChI Key： YFNGWFCAZRTSKQ-UHFFFAOYSA-N
• SMILES： NC1(COCC1)C1C=CC=C(OC(F)F)C=1.Cl

Additional information on 3-3-(difluoromethoxy)phenyloxolan-3-amine hydrochloride

3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride: A Comprehensive Overview

3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride, identified by the CAS number 2567503-95-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a difluoromethoxy-substituted phenyl group attached to an oxolane ring, which is further substituted with an amine group. The hydrochloride salt form of this compound is commonly used in research and development due to its stability and solubility properties.

The synthesis of 3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and acid-base neutralizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are valuable for studying its stereochemical effects in biological systems. Researchers have also explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yields and purity.

In terms of pharmacological activity, 3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride has demonstrated promising results in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as anxiety disorders and chronic pain. Recent studies have highlighted its ability to modulate neurotransmitter release without causing significant side effects, which is a critical factor in drug design.

The structural versatility of this compound allows for extensive modifications to enhance its pharmacokinetic properties. For instance, researchers have investigated the impact of substituent variations on the compound's absorption, distribution, metabolism, and excretion (ADME) profile. These studies have provided valuable insights into designing analogs with improved bioavailability and reduced toxicity.

From an environmental perspective, the synthesis and disposal of 3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride have been evaluated for their ecological impact. Green chemistry principles have been applied to minimize waste generation and reduce the use of hazardous reagents during its production. These efforts align with global initiatives to promote sustainable practices in the pharmaceutical industry.

In conclusion, 3-(Difluoromethoxy)Phenyl-Oxolan-3-Amine Hydrochloride represents a compelling molecule with diverse applications in both academic research and industrial drug development. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological profiling, positions it as a promising candidate for addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic potential will undoubtedly contribute to its broader adoption in clinical settings.